2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine
Overview
Description
2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine, also known as 2-CMEA, is an amine compound that has been used in various scientific research applications. It is a white, crystalline solid that is soluble in water, ethanol, and other polar solvents. It is also a chiral compound, which means that it can be used to create enantiomerically pure compounds. 2-CMEA has been used in research applications such as synthesis, drug design, and biochemistry.
Mechanism of Action
2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine is an amine compound that is used in various scientific research applications. It is a chiral compound, which means that it can be used to create enantiomerically pure compounds. It is also a substrate for various enzymes, which means that it can be used to study enzyme-catalyzed reactions.
Biochemical and Physiological Effects
2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine has been used in various scientific research applications, such as synthesis, drug design, and biochemistry. It has been used to study enzyme-catalyzed reactions, as it is a substrate for various enzymes. It has also been used to study the effects of chiral compounds on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine has several advantages for use in laboratory experiments. It is a chiral compound, which means that it can be used to create enantiomerically pure compounds. It is also a substrate for various enzymes, which means that it can be used to study enzyme-catalyzed reactions. However, there are some limitations to using 2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine in laboratory experiments. It is not very soluble in non-polar solvents, which can limit its use in certain experiments. Additionally, it is a relatively expensive compound, which can limit its use in large-scale experiments.
Future Directions
There are several potential future directions for research involving 2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine. It could be used to study the effects of chiral compounds on biochemical and physiological processes. It could also be used in drug design, as it can be used to create enantiomerically pure compounds. Additionally, it could be used to study the effects of various enzymes on biochemical and physiological processes. Finally, it could be used to study the synthesis of various organic compounds, such as amino acids and peptides.
Scientific Research Applications
2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, such as amino acids and peptides. It has also been used in drug design, as it can be used to create enantiomerically pure compounds. 2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine has also been used in biochemistry research, as it can be used to study enzyme-catalyzed reactions.
properties
IUPAC Name |
2-(2-chloro-4-methoxyphenoxy)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO2/c1-12-7-2-3-9(8(10)6-7)13-5-4-11/h2-3,6H,4-5,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWXWQXOAIOKZRU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OCCN)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chloro-4-methoxyphenoxy)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![({2-[(4-Fluorophenyl)amino]-2-oxoethyl}sulfonyl)acetic acid](/img/structure/B3174148.png)
![2-[3-(Propan-2-yl)phenoxy]ethan-1-amine](/img/structure/B3174153.png)
